Explore by Category Transition Metal Catalysts

Cerium trifluoride

"Cerium fluoride, a chemical compound, is widely used in scientific research due to its unique properties. It finds applications in catalysis, optical coatings, and solid-state lighting. Its versatility and exceptional stability make it a valuable material for various scientific investigations." (195 characters)

CAS No.:7758-88-5

Molecular Formula:CeF3

Molecular Weight:197.111 g/mol

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Bis[1,2-bis(diphenylphosphino)ethane]palladium(0)

Bis[1,2-bis(diphenylphosphino)ethane]palladium(0) is a chemical compound widely used in scientific research. It possesses high perplexity and burstiness due to its intricate structure, allowing for diverse applications in catalysis, synthesis, and materials science.

CAS No.:31277-98-2

Molecular Formula:C52H48P4Pd

Molecular Weight:903.2 g/mol

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Zinc Bromide

Zinc Bromide is a chemical compound commonly used in scientific research. It exhibits high perplexity due to its complex molecular structure. With its versatile properties, Zinc Bromide finds applications in areas like catalysis, electrolytes, and corrosion inhibition. Its extensive usage showcases the burstiness of this compound in various scientific experiments.

CAS No.:7699-45-8

Molecular Formula:ZnBr2
Br2Zn

Molecular Weight:225.2 g/mol

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Nickel acetate tetrahydrate

Nickel acetate tetrahydrate is a chemical compound used in scientific research. It possesses diverse applications, such as catalysis, electroplating, and as a precursor in the synthesis of other nickel compounds. Its versatility makes it an essential material for various scientific investigations.

CAS No.:6018-89-9

Molecular Formula:C2H6NiO3

Molecular Weight:136.76 g/mol

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Cadmium nitrate tetrahydrate

Cadmium nitrate tetrahydrate is a chemical compound used in scientific research. It has various applications, such as catalysts, pigments, and in the synthesis of other compounds. Its versatility and unique properties make it a valuable material for scientific investigations.

CAS No.:10022-68-1

Molecular Formula:CdH2N2O6+2

Molecular Weight:238.44 g/mol

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Ruthenium(IV) oxide

Ruthenium(IV) oxide is a versatile chemical compound used in scientific research. It exhibits excellent catalytic properties, making it valuable in various applications like energy storage, water splitting, and organic synthesis. Its unique properties and potential make it a promising material for advancing scientific discoveries.

CAS No.:12036-10-1

Molecular Formula:O2Ru

Molecular Weight:133.07

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